Cas no 90532-97-1 (N-(1-methylethyl)-N'-propylethane-1,2-diamine)

• Product Name: N-(1-methylethyl)-N'-propylethane-1,2-diamine
• CAS No: 90532-97-1
• MF: C₈H₂₀N₂
• MW: 144.257802009583
• CID: 1951126
• PubChem ID: 469913
• Update Time: 2025-04-21

N-(1-methylethyl)-N'-propylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methylethyl)-N'-propylethane-1,2-diamine
• 90532-97-1
• DTXSID10238195
• 90532-96-0
• N-Isopropyl-N'-n-propylethylenediamine
• SCHEMBL14952396
• N'-isopropyl-N-propyl-ethane-1,2-diamine
• N-Propyl-N'-isopropylethylenediamine

• Inchi： 1S/C8H20N2/c1-4-5-9-6-7-10-8(2)3/h8-10H,4-7H2,1-3H3
• InChI Key： SFMFETJWUJVYSS-UHFFFAOYSA-N
• SMILES： N(CCNCCC)C(C)C

Computed Properties

• Exact Mass: 144.162649
• Monoisotopic Mass: 144.162649
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 62.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 1.1

Experimental Properties

• Density: 0.807
• Boiling Point: 186.6°C at 760 mmHg
• Flash Point: 58.3°C
• Refractive Index: 1.431